Cas no 109520-03-8 (5-bromo-4,6-dimethyltriazine)

• Product Name: 5-bromo-4,6-dimethyltriazine
• CAS No: 109520-03-8
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• CID: 1187657
• PubChem ID: 13705583
• Update Time: 2025-08-05

5-bromo-4,6-dimethyltriazine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4,6-dimethyltriazine
• 5-iodo-4,6-dimethyltriazine
• CTK0G2398
• ACMC-20mccg
• AGN-PC-00NN8D
• 5-bromo-4,6-dimethyl-1,2,3-triazine
• 1,2,3-Triazine, 5-bromo-4,6-dimethyl-
• 5-iodo-4,6-dimethyltriazine; CTK0G2398; ACMC-20mccg; AGN-PC-00NN8D; 5-bromo-4,6-dimethyl-1,2,3-triazine; 1,2,3-Triazine, 5-bromo-4,6-dimethyl-;
• DTXSID80547221
• SCHEMBL23347426
• 109520-03-8
• EN300-379546

• Inchi： 1S/C5H6BrN3/c1-3-5(6)4(2)8-9-7-3/h1-2H3
• InChI Key： VEZFVJJPDSCEJH-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN=NC=1C

Computed Properties

• Exact Mass: 302.01683
• Monoisotopic Mass: 186.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 43.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-bromo-4,6-dimethyltriazine

Comprehensive Overview of 5-Bromo-4,6-dimethyltriazine (CAS No. 109520-03-8): Properties, Applications, and Industry Trends

5-Bromo-4,6-dimethyltriazine (CAS No. 109520-03-8) is a halogenated triazine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a brominated triazine compound, it serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic frameworks. The presence of both bromine and methyl groups at specific positions (4,6-dimethyl substitution) enhances its reactivity in cross-coupling reactions, making it valuable for constructing complex molecular architectures.

Recent studies highlight the growing demand for triazine-based compounds in drug discovery, with 5-Bromo-4,6-dimethyltriazine being explored for its potential in kinase inhibitor design. Researchers are investigating its role in modulating enzymatic activity, aligning with the current trend of targeting protein kinases for cancer therapeutics. This aligns with frequent search queries such as "triazine derivatives in drug development" and "brominated heterocycles applications", reflecting industry interest in novel scaffolds.

From a synthetic chemistry perspective, CAS 109520-03-8 exhibits remarkable stability under ambient conditions while remaining reactive in palladium-catalyzed transformations. Its 4,6-dimethyltriazine core offers steric control during reactions, a feature often searched by chemists optimizing Suzuki-Miyaura or Buchwald-Hartwig couplings. Analytical data (HPLC, NMR) confirm high purity (>98%), addressing another common concern among procurement specialists evaluating high-quality triazine intermediates.

Environmental and regulatory considerations for 5-Bromo-4,6-dimethyltriazine follow standard halogenated compound protocols, with proper handling ensuring minimal ecological impact. The compound's biodegradation profile has become a hot topic, coinciding with increased searches for "green chemistry approaches for brominated compounds". Recent advances in catalytic debromination methods have further enhanced its sustainability profile in industrial applications.

In material science, the triazine ring system of this compound contributes to thermally stable polymer development. Patent analyses reveal its incorporation into flame-retardant additives, responding to market demands for non-toxic alternatives—a subject frequently queried as "halogen-free vs. brominated flame retardants". The balanced electron-withdrawing (bromine) and electron-donating (methyl) effects create tunable electronic properties for advanced materials.

Supply chain dynamics for CAS 109520-03-8 reflect broader trends in fine chemical distribution, with just-in-time manufacturing reducing inventory costs. Quality verification through GC-MS and elemental analysis remains critical, as evidenced by search patterns emphasizing "certification methods for triazine compounds". The compound's shelf life (>24 months under nitrogen) makes it logistically favorable for global procurement networks.

Future research directions for 5-Bromo-4,6-dimethyltriazine may explore its photophysical properties, given emerging interest in "triazine-based OLED materials". Computational studies predict promising charge transport characteristics, positioning it as a candidate for next-generation electronic devices. This aligns with the compound's adaptability across multidisciplinary applications—from medicinal chemistry to advanced material engineering.